Cas no 2171765-29-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171765-29-8
• MF: C₂₂H₂₁N₅O₅
• MW: 435.432644605637
• CID: 5999825
• PubChem ID: 165563013
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid
• 2171765-29-8
• EN300-1543211
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1H-1,2,3-triazol-4-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C22H21N5O5/c28-20(29)9-19(21(30)23-10-13-11-24-27-26-13)25-22(31)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,18-19H,9-10,12H2,(H,23,30)(H,25,31)(H,28,29)(H,24,26,27)
• InChI Key： VHNPSIHYNXSLGB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=NNN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.15426879g/mol
• Monoisotopic Mass: 435.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 146Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171765-29-8) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, biochemistry, and materials science. This compound is notable for its complex structure, which incorporates both a fluorenylmethoxycarbonyl (Fmoc) group and a triazolylmethylcarbamoyl moiety. These functional groups endow the molecule with unique chemical properties and reactivity, making it a valuable tool in various research and industrial contexts.

The Fmoc group is a well-known protecting group in peptide synthesis. It is commonly used to protect amino groups during the synthesis of peptides and other bioactive molecules. The presence of the Fmoc group in this compound suggests its potential role in peptide synthesis or as a building block for more complex molecules. On the other hand, the triazolylmethylcarbamoyl group introduces additional functionality, such as increased stability and potential for further chemical modifications. This combination of functional groups makes the compound versatile and suitable for a wide range of applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The ability to precisely control the structure of molecules at the atomic level has become crucial in designing drugs with high specificity and efficacy. The Fmoc group's role in protecting amino groups during synthesis has been extensively studied, and its application has been optimized for various synthetic pathways. Similarly, the triazolylmethylcarbamoyl group has been shown to enhance the stability of peptide bonds under physiological conditions, making it an attractive choice for drug delivery systems.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. The incorporation of triazole moieties into polymers has been shown to improve their mechanical properties and thermal stability. Researchers have explored the use of such compounds as monomers in polymer synthesis, leading to materials with enhanced performance in high-tech applications such as electronics and aerospace.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The first step typically involves the preparation of the Fmoc derivative, followed by coupling reactions to introduce the triazolylmethylcarbamoyl group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

From a biological standpoint, this compound exhibits interesting properties that make it a valuable tool in biochemistry research. Its ability to form stable amide bonds under mild conditions has been leveraged in studies on protein-protein interactions and enzyme kinetics. Furthermore, its compatibility with common analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has facilitated its use in structural elucidation studies.

Looking ahead, ongoing research is focused on expanding the utility of this compound in emerging fields such as nanotechnology and green chemistry. Its potential as a precursor for self-assembling nanostructures is currently being investigated, with promising results suggesting its role in creating novel materials with unprecedented properties.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1H-1,2,3-triazol-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171765-29-8) is a multifaceted compound with applications spanning organic chemistry, biochemistry, materials science, and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to design advanced molecules with tailored properties.